Cas no 2248176-09-0 ((2S)-2-(3,4-Dihydro-2H-chromen-6-yl)propan-1-ol)
(2S)-2-(3,4-Dihydro-2H-chromen-6-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2248176-09-0
- (2S)-2-(3,4-Dihydro-2H-chromen-6-yl)propan-1-ol
- EN300-6507445
- (2S)-2-(3,4-dihydro-2H-1-benzopyran-6-yl)propan-1-ol
-
- Inchi: 1S/C12H16O2/c1-9(8-13)10-4-5-12-11(7-10)3-2-6-14-12/h4-5,7,9,13H,2-3,6,8H2,1H3/t9-/m1/s1
- InChI Key: MDISOPUFNYVSRA-SECBINFHSA-N
- SMILES: O1CCCC2C=C(C=CC1=2)[C@H](C)CO
Computed Properties
- Exact Mass: 192.115029749g/mol
- Monoisotopic Mass: 192.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 29.5Ų
(2S)-2-(3,4-Dihydro-2H-chromen-6-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6507445-0.05g |
(2S)-2-(3,4-dihydro-2H-1-benzopyran-6-yl)propan-1-ol |
2248176-09-0 | 95.0% | 0.05g |
$1709.0 | 2025-03-14 | |
| Enamine | EN300-6507445-0.1g |
(2S)-2-(3,4-dihydro-2H-1-benzopyran-6-yl)propan-1-ol |
2248176-09-0 | 95.0% | 0.1g |
$1791.0 | 2025-03-14 | |
| Enamine | EN300-6507445-0.25g |
(2S)-2-(3,4-dihydro-2H-1-benzopyran-6-yl)propan-1-ol |
2248176-09-0 | 95.0% | 0.25g |
$1872.0 | 2025-03-14 | |
| Enamine | EN300-6507445-0.5g |
(2S)-2-(3,4-dihydro-2H-1-benzopyran-6-yl)propan-1-ol |
2248176-09-0 | 95.0% | 0.5g |
$1954.0 | 2025-03-14 | |
| Enamine | EN300-6507445-1.0g |
(2S)-2-(3,4-dihydro-2H-1-benzopyran-6-yl)propan-1-ol |
2248176-09-0 | 95.0% | 1.0g |
$2035.0 | 2025-03-14 | |
| Enamine | EN300-6507445-2.5g |
(2S)-2-(3,4-dihydro-2H-1-benzopyran-6-yl)propan-1-ol |
2248176-09-0 | 95.0% | 2.5g |
$3988.0 | 2025-03-14 | |
| Enamine | EN300-6507445-5.0g |
(2S)-2-(3,4-dihydro-2H-1-benzopyran-6-yl)propan-1-ol |
2248176-09-0 | 95.0% | 5.0g |
$5900.0 | 2025-03-14 | |
| Enamine | EN300-6507445-10.0g |
(2S)-2-(3,4-dihydro-2H-1-benzopyran-6-yl)propan-1-ol |
2248176-09-0 | 95.0% | 10.0g |
$8749.0 | 2025-03-14 |
(2S)-2-(3,4-Dihydro-2H-chromen-6-yl)propan-1-ol Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on (2S)-2-(3,4-Dihydro-2H-chromen-6-yl)propan-1-ol
Introduction to (2S)-2-(3,4-Dihydro-2H-chromen-6-yl)propan-1-ol (CAS No. 2248176-09-0)
(2S)-2-(3,4-Dihydro-2H-chromen-6-yl)propan-1-ol, also known by its CAS number 2248176-09-0, is a fascinating compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of chromanols, which are derivatives of chroman, a bicyclic structure consisting of a benzene ring fused with a tetrahydrofuran ring. The (S)-configuration at the second carbon of the propanol group adds a chiral dimension to this molecule, making it particularly interesting for stereochemistry studies and applications in asymmetric synthesis.
The structure of (2S)-2-(3,4-Dihydro-2H-chromen-6-yl)propan-1-ol comprises a chromen ring system with a dihydro substitution at positions 3 and 4. The propanol group attached to the chromen ring introduces hydroxyl functionality, which can participate in hydrogen bonding and other non-covalent interactions. This feature is crucial for its potential applications in drug design, where such interactions are often key to molecular recognition and binding affinity.
Recent studies have highlighted the importance of chromanols as precursors for the synthesis of various bioactive compounds. For instance, researchers have explored the use of (2S)-2-(3,4-Dihydro-2H-chromen-6-yl)propan-1-ol in the development of antioxidants and neuroprotective agents. The dihydrochromen system is known to exhibit strong radical scavenging properties, making it a promising candidate for combating oxidative stress-related diseases such as Alzheimer's and Parkinson's.
In terms of synthesis, several methods have been reported for the preparation of (2S)-2-(3,4-Dihydro-2H-chromen-6-yl)propan-1-ol. One common approach involves the condensation of aromatic aldehydes with ketones in the presence of catalytic agents, followed by reduction to achieve the dihydro structure. The stereochemistry at the propanol carbon is typically controlled through asymmetric induction techniques, ensuring high enantiomeric excess in the final product.
The chemical properties of (2S)-2-(3,4-Dihydro-2H-chromen-6-yl)propaniol make it versatile for various applications. Its ability to form inclusion complexes with cyclodextrins has been exploited in drug delivery systems, enhancing bioavailability and stability of encapsulated drugs. Additionally, its chiral nature makes it valuable in asymmetric catalysis, where it can serve as a chiral ligand or catalyst in enantioselective reactions.
Recent advancements in computational chemistry have further elucidated the electronic structure and reactivity of (2S)-chromanols. Quantum mechanical studies have provided insights into the molecular orbitals responsible for its antioxidant activity, paving the way for rational design of more potent derivatives. These findings underscore the importance of interdisciplinary approaches in advancing our understanding and utilization of this compound.
In conclusion, (2S)-chromanols, represented by CAS No. 2248176_09_0 ((S)-chromanol derivative), hold immense potential across multiple domains. From drug discovery to materials science, their unique structural features and functional groups continue to inspire innovative research directions. As our understanding deepens through ongoing studies, this compound is poised to play an increasingly significant role in advancing modern chemistry and pharmacology.
2248176-09-0 ((2S)-2-(3,4-Dihydro-2H-chromen-6-yl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)